Cas no 2171932-76-4 (2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-ylmethanamine)

2-tert-Butyl-5-methyl-4-(propan-2-yl)furan-3-ylmethanamine is a furan-based amine compound with a branched alkyl substitution pattern, offering structural versatility for synthetic applications. Its tert-butyl and isopropyl groups enhance steric hindrance, potentially improving stability in reactive environments. The furan core provides a heterocyclic framework useful in pharmaceutical and agrochemical intermediates. The primary amine functionality allows for further derivatization, making it a valuable building block in organic synthesis. The compound's unique substitution pattern may also influence its solubility and reactivity profile, catering to specialized chemical processes. Its well-defined structure ensures consistency in research and industrial applications requiring precise molecular design.
2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-ylmethanamine structure
2171932-76-4 structure
Product Name:2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-ylmethanamine
CAS No:2171932-76-4
MF:C13H23NO
MW:209.327823877335
CID:6339718
PubChem ID:165734273
Update Time:2025-10-28

2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-ylmethanamine
    • 2171932-76-4
    • [2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-yl]methanamine
    • EN300-1615605
    • Inchi: 1S/C13H23NO/c1-8(2)11-9(3)15-12(10(11)7-14)13(4,5)6/h8H,7,14H2,1-6H3
    • InChI Key: NSEPUJCYMIBVNW-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(C)C)C(CN)=C1C(C)(C)C

Computed Properties

  • Exact Mass: 209.177964357g/mol
  • Monoisotopic Mass: 209.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 39.2Ų

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Additional information on 2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-ylmethanamine

Comprehensive Overview of 2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-ylmethanamine (CAS No. 2171932-76-4)

The compound 2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-ylmethanamine (CAS No. 2171932-76-4) is a specialized furan derivative with a unique structural framework. This molecule features a tert-butyl group, a methyl substituent, and an isopropyl moiety attached to a furan ring, further functionalized with a methanamine group. Its intricate architecture makes it a subject of interest in organic synthesis, material science, and pharmaceutical research. Researchers are increasingly exploring its potential applications due to its stability and reactivity profile, which aligns with modern demands for sustainable and efficient chemical processes.

In recent years, the scientific community has shown growing interest in furan-based compounds, particularly those with amine functionalities, owing to their versatility in drug discovery and agrochemical development. The presence of the tert-butyl group in 2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-ylmethanamine enhances its steric hindrance, potentially improving its selectivity in catalytic reactions. This property is highly sought after in the design of high-performance catalysts and ligands, which are critical for green chemistry initiatives. As industries shift toward eco-friendly alternatives, this compound’s role in reducing waste and energy consumption is being actively investigated.

Another area of exploration for CAS No. 2171932-76-4 is its potential in flavor and fragrance applications. Furan derivatives are known for their aromatic properties, and the incorporation of an amine group could lead to novel olfactory characteristics. Perfumers and food scientists are constantly searching for new molecules that offer unique sensory experiences, and this compound’s structural features may provide a competitive edge in this market. Additionally, its stability under various conditions makes it a candidate for long-lasting formulations, addressing consumer demands for durability in personal care products.

The synthesis of 2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-ylmethanamine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reflecting the broader trend toward automation and efficiency in chemical manufacturing. These methods not only reduce production costs but also minimize environmental impact, aligning with the principles of circular economy and sustainable development.

From a regulatory perspective, CAS No. 2171932-76-4 is not classified as a hazardous substance under major global frameworks, making it a viable option for industrial and research applications. However, thorough safety assessments are recommended to ensure compliance with regional guidelines. As the chemical industry faces increasing scrutiny regarding environmental, social, and governance (ESG) criteria, compounds like this one are gaining attention for their potential to meet stringent safety and sustainability standards.

In conclusion, 2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-ylmethanamine represents a promising candidate for diverse applications, from catalysis to sensory enhancement. Its unique structure and adaptable properties position it as a valuable asset in the evolving landscape of chemical innovation. As research continues to uncover its full potential, this compound is likely to play a significant role in addressing contemporary challenges in science and industry.

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